Cas no 1227604-69-4 (3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile)

3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a 2-fluorophenyl group and a methoxy-substituted pyridine ring, enhancing its reactivity and binding properties in synthetic pathways. The acetonitrile moiety further contributes to its versatility as an intermediate in heterocyclic chemistry. This compound is valued for its stability under standard conditions and its utility in cross-coupling reactions, making it suitable for constructing complex molecular frameworks. Its well-defined purity and consistent performance support its use in high-precision synthetic applications.

3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile structure

1227604-69-4 structure

Product Name:3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile

CAS No:1227604-69-4

MF:C₁₄H₁₁FN₂O

MW:242.248346567154

CID:4913707

Update Time:2025-08-02

3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2-fluorophenyl)-2-methoxypyridine-4-acetonitrile
- 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile
- Inchi： 1S/C14H11FN2O/c1-18-14-13(10(6-8-16)7-9-17-14)11-4-2-3-5-12(11)15/h2-5,7,9H,6H2,1H3
- InChI Key： CSMGXVSQARVXIP-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1C(=NC=CC=1CC#N)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 314
XLogP3: 2.5
Topological Polar Surface Area: 45.9

3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000425-250mg	3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile	1227604-69-4	97%	250mg	$700.40	2023-09-03
Alichem	A026000425-500mg	3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile	1227604-69-4	97%	500mg	$940.80	2023-09-03
Alichem	A026000425-1g	3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile	1227604-69-4	97%	1g	$1780.80	2023-09-03

3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile Related Literature

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Additional information on 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile

Comprehensive Overview of 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1227604-69-4)

3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1227604-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl and methoxypyridine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a cyano group, enhances its reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated analogs often exhibit improved pharmacokinetic properties. The compound's CAS No. 1227604-69-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. Its 2-methoxypyridine core is a common scaffold in kinase inhibitors, a hot topic in oncology research. This aligns with the growing interest in targeted cancer therapies, a frequently searched term in scientific literature and AI-driven platforms.

From an industrial perspective, 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile is also explored for its role in agrochemical formulations. The fluorine atom in its structure contributes to the lipophilicity and pest resistance of derived products, addressing the global need for sustainable crop protection solutions. Searches for eco-friendly pesticides often intersect with discussions about such advanced intermediates.

Quality control of CAS No. 1227604-69-4 is paramount, with analytical techniques like HPLC and NMR ensuring purity. The compound’s stability under various conditions is another area of investigation, as users frequently inquire about storage recommendations and solubility data. These practical considerations are crucial for laboratories optimizing synthetic protocols.

In summary, 3-(2-Fluorophenyl)-2-methoxypyridine-4-acetonitrile exemplifies the intersection of structural innovation and application diversity. Its relevance to pharmaceutical R&D and agrochemical advancements ensures continued interest, while its CAS No. 1227604-69-4 remains a key identifier for researchers worldwide. As the scientific community prioritizes green chemistry and precision medicine, this compound’s role is poised to expand further.